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Compound of Interest

Compound Name: Chloropyrazine

Cat. No.: B057796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for

chloropyrazine (CAS 14508-49-7), a heterocyclic aromatic amine used as an intermediate in

the synthesis of pharmaceuticals and agrochemicals. Due to the limited availability of extensive

toxicological data for this specific compound, this guide also includes information on general

safety protocols for handling similar chemical entities and outlines standard experimental

procedures for toxicity testing.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of chloropyrazine is

fundamental to its safe handling.
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Property Value Source

CAS Number 14508-49-7 [1]

Molecular Formula C₄H₃ClN₂ [1]

Molecular Weight 114.53 g/mol [1]

Appearance
Colorless to light yellow clear

liquid

Boiling Point 93 °C at 120 mmHg [2]

Density 1.3 g/cm³ [2]

Flash Point 57 °C (134.6 °F) - closed cup [2]

Solubility Insoluble in water.

Hazard Identification and Classification
Chloropyrazine is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

GHS Pictograms:

Signal Word: Warning
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Hazard Statements:

H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

Toxicological Data
Quantitative toxicological data for chloropyrazine is not readily available in the public domain.

The available Safety Data Sheets do not provide specific LD50 (lethal dose, 50%) or LC50

(lethal concentration, 50%) values. For many specialty chemicals, comprehensive toxicological

testing may not have been conducted or the results may not be publicly disclosed.

In the absence of specific data, it is prudent to treat chloropyrazine with a high degree of

caution, assuming it may be harmful or toxic, a common practice for novel or under-

characterized chemical compounds in a research and development setting.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure to chloropyrazine.
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Exposure Route First Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If respiratory

irritation, dizziness, nausea, or unconsciousness

occurs, seek immediate medical attention. If

breathing has stopped, provide artificial

respiration.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical attention if

irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Get immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Firefighting Measures
Chloropyrazine is a flammable liquid and presents a fire hazard.
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Aspect Recommendations

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Unsuitable Extinguishing Media
Do not use a solid water stream as it may

scatter and spread the fire.

Specific Hazards Arising from the Chemical

Vapors may form explosive mixtures with air.

Vapors may travel to a source of ignition and

flash back. Containers may explode when

heated.

Hazardous Combustion Products
Carbon monoxide, carbon dioxide, nitrogen

oxides (NOx), and hydrogen chloride gas.

Protective Equipment and Precautions for

Firefighters

Wear self-contained breathing apparatus

(SCBA) and full protective gear.

Accidental Release Measures
Prompt and safe cleanup of spills is essential to prevent exposure and environmental

contamination.
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Aspect Recommendations

Personal Precautions

Evacuate personnel to a safe area. Wear

appropriate personal protective equipment

(PPE), including chemical-resistant gloves,

safety goggles, and a respirator if vapors are

present. Eliminate all ignition sources.

Environmental Precautions

Prevent further leakage or spillage if safe to do

so. Do not let product enter drains, sewers, or

waterways.

Methods for Containment and Cleaning Up

Absorb the spill with inert material (e.g., sand,

earth, vermiculite) and place it in a suitable,

labeled container for disposal. Ventilate the area

and wash the spill site after material pickup is

complete.

Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Aspect Recommendations

Safe Handling

Use only in a well-ventilated area, preferably in

a chemical fume hood. Avoid contact with skin,

eyes, and clothing. Avoid breathing vapor or

mist. Keep away from ignition sources. Use non-

sparking tools. Ground/bond container and

receiving equipment.

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated area away from incompatible

materials such as strong oxidizing agents. Store

at room temperature.

Disposal Considerations
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Dispose of chloropyrazine and its contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Chemical waste generators must determine

whether a discarded chemical is classified as a hazardous waste.

Experimental Protocols for Safety Assessment
For a comprehensive safety evaluation of chloropyrazine, a battery of standardized

toxicological tests would be necessary. The following are examples of relevant OECD

(Organisation for Economic Co-operation and Development) guidelines for such testing.

Acute Toxicity Testing
Acute Oral Toxicity (OECD 423): This method is used to estimate the LD50 of a substance

after oral administration. A stepwise procedure is used with a limited number of animals.

Acute Dermal Toxicity (OECD 402): This test determines the toxic effects of a substance

applied to the skin. The substance is applied to a small area of the skin of several animals,

and the effects are observed over 14 days.

Acute Inhalation Toxicity (OECD 403): This guideline describes the procedures for assessing

the toxicity of a substance when inhaled.[3] Animals are exposed to the substance for a

defined period, and toxic effects are observed.[3]

Irritation and Sensitization Testing
Acute Dermal Irritation/Corrosion (OECD 404): This test evaluates the potential of a

substance to cause skin irritation or corrosion.[4] A small amount of the substance is applied

to the skin of an animal, and the site is observed for signs of erythema and edema.[4]

Acute Eye Irritation/Corrosion (OECD 405): This method assesses the potential of a

substance to cause eye irritation or damage. The substance is applied to one eye of an

animal, and the effects are observed.

Skin Sensitization (OECD 429): The Local Lymph Node Assay (LLNA) is the preferred

method for determining the skin sensitization potential of a chemical.

Ecotoxicity Testing
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Daphnia sp. Acute Immobilisation Test (OECD 202): This test is used to determine the acute

toxicity of a substance to aquatic invertebrates, such as Daphnia magna.[5][6][7][8][9] The

concentration that immobilizes 50% of the daphnids (EC50) is determined.[8]

Fish, Acute Toxicity Test (OECD 203): This guideline describes a method to determine the

acute lethal toxicity of a substance to fish in freshwater. The LC50 is determined.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This test evaluates

the effects of a substance on the growth of freshwater algae. The EC50 for growth inhibition

is determined.

Visualizations
The following diagrams illustrate key safety concepts and workflows related to the handling and

assessment of chloropyrazine.
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GHS Hazard Classifications for Chloropyrazine.
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Chloropyrazine Spill Occurs

Alert Personnel & Evacuate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Eliminate Ignition Sources

Contain Spill with Inert Absorbent

Collect Absorbed Material into Labeled Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Workflow for Responding to a Chloropyrazine Spill.
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In Vivo Testing
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Standard Toxicity Testing Pathways for a Chemical Substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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